Cas no 1254514-20-9 (6-Bromo-1-chloro-4-iodoisoquinoline)

6-Bromo-1-chloro-4-iodoisoquinoline structure

1254514-20-9 structure

Product Name:6-Bromo-1-chloro-4-iodoisoquinoline

CAS No:1254514-20-9

MF:C₉H₄BrClIN

MW:368.39623260498

MDL:MFCD18426484

CID:3160431

PubChem ID:129962400

Update Time:2025-04-21

6-Bromo-1-chloro-4-iodoisoquinoline Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-1-chloro-4-iodoisoquinoline
- SY346398
- EN300-8163479
- 100-650-6
- CS-0262159
- MFCD18426484
- 1254514-20-9
- MDL： MFCD18426484
- Inchi： 1S/C9H4BrClIN/c10-5-1-2-6-7(3-5)8(12)4-13-9(6)11/h1-4H
- InChI Key： ZOSCPBKYCVXMNA-UHFFFAOYSA-N
- SMILES： IC1=CN=C(C2C=CC(=CC=21)Br)Cl

Computed Properties

Exact Mass: 366.82604Da
Monoisotopic Mass: 366.82604Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 12.9Å²

6-Bromo-1-chloro-4-iodoisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-8163479-1g	6-bromo-1-chloro-4-iodoisoquinoline	1254514-20-9	95%	1g	$480.0	2023-09-02
Enamine	EN300-8163479-5g	6-bromo-1-chloro-4-iodoisoquinoline	1254514-20-9	95%	5g	$1992.0	2023-09-02
Enamine	EN300-8163479-10g	6-bromo-1-chloro-4-iodoisoquinoline	1254514-20-9	95%	10g	$3887.0	2023-09-02
Enamine	EN300-8163479-0.05g	6-bromo-1-chloro-4-iodoisoquinoline	1254514-20-9	95.0%	0.05g	$111.0	2025-03-21
Enamine	EN300-8163479-0.1g	6-bromo-1-chloro-4-iodoisoquinoline	1254514-20-9	95.0%	0.1g	$167.0	2025-03-21
Enamine	EN300-8163479-0.25g	6-bromo-1-chloro-4-iodoisoquinoline	1254514-20-9	95.0%	0.25g	$237.0	2025-03-21
Enamine	EN300-8163479-0.5g	6-bromo-1-chloro-4-iodoisoquinoline	1254514-20-9	95.0%	0.5g	$374.0	2025-03-21
Enamine	EN300-8163479-1.0g	6-bromo-1-chloro-4-iodoisoquinoline	1254514-20-9	95.0%	1.0g	$480.0	2025-03-21
Enamine	EN300-8163479-2.5g	6-bromo-1-chloro-4-iodoisoquinoline	1254514-20-9	95.0%	2.5g	$1008.0	2025-03-21
Enamine	EN300-8163479-5.0g	6-bromo-1-chloro-4-iodoisoquinoline	1254514-20-9	95.0%	5.0g	$1992.0	2025-03-21

6-Bromo-1-chloro-4-iodoisoquinoline Related Literature

1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
4. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

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